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Methasulfocarb Toxicity Profile Summary
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Compound Focus: Methasulfocarb

CAS No.: 66952-49-6

Cat. No.: S535103

The table below summarizes the available toxicity data for Methasulfocarb. Please note that the data is

limited and from older studies [1] [2].

Toxicity Measure Species Value Notes
Acute Oral LDso Rat 112 "Moderate" toxicity classification [1].

mg/kg
Acute Oral LDso Mouse 262 Data from 1985 [2].

mg/kg
Acute Dermal LDso Rat & >5000 Low toxicity via dermal route [2].

Mouse mg/kg

GHS Hazard - H301, H301: Toxic if swallowed. H411: Toxic to aquatic life
Statements H411 with long-lasting effects [2].

Proposed Experimental Framework

To construct the comparison guide you need, here is a suggested framework for evaluating and comparing

fungicides like Methasulfocarb, which can guide your search for more complete datasets.

¢ In Vitro Cytotoxicity Assays
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o MTT Assay: This standard colorimetric assay measures cell metabolic activity and is widely
used to determine ICso values (the concentration that reduces cell viability by 50%) following
24-48 hour exposure periods [3].
¢ In Vivo Acute Toxicity Testing
o Oral and Dermal LDso: Studies are conducted in rodent models (e.qg., rats, mice) following
OECD guidelines. The animals are observed for 14 days for signs of toxicity and mortality, and
the LDso value is calculated [2].
e Ecotoxicological Assessment
o Aquatic Toxicity: Testing on species like Daphnia magna (water flea) to determine acute and
chronic toxicity levels, critical for understanding environmental impact [1].

Mechanistic and Experimental Workflow

The diagram below outlines the core workflow for generating the toxicity data required for a comparative

guide.
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Toxicity Profiling Workflow
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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